(4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)methanol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
"(4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)methanol" is a heterocyclic compound featuring a dihydrofuran ring fused to a pyrazole moiety via a hydroxymethyl linker. This structure combines the electron-rich aromaticity of pyrazole with the partially saturated dihydrofuran system, making it a candidate for applications in medicinal chemistry and materials science. Its synthesis typically involves cyclocondensation or coupling reactions, as exemplified in derivatives like the tetrazole-pyrazole compound described by Ibarra et al. (2021) .
Properties
Molecular Formula |
C8H10N2O2 |
|---|---|
Molecular Weight |
166.18 g/mol |
IUPAC Name |
2,3-dihydrofuran-5-yl(1H-pyrazol-4-yl)methanol |
InChI |
InChI=1S/C8H10N2O2/c11-8(6-4-9-10-5-6)7-2-1-3-12-7/h2,4-5,8,11H,1,3H2,(H,9,10) |
InChI Key |
HCOWJWYNPFYRSD-UHFFFAOYSA-N |
Canonical SMILES |
C1COC(=C1)C(C2=CNN=C2)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)methanol typically involves the reaction of a dihydrofuran derivative with a pyrazole derivative. One common method is the indium-mediated Barbier-type allylation reaction followed by an in situ lactonization approach . This method provides high yields and diastereoselectivity without the need for additives.
Industrial Production Methods
While specific industrial production methods for (4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)methanol are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions
(4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)methanol can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into alcohols or amines.
Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.
Substitution: Reagents like halogens or alkylating agents can be used under appropriate conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.
Scientific Research Applications
(4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)methanol has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex molecules.
Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and biological pathways.
Industry: It can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, potentially inhibiting or activating their function. The exact pathways involved depend on the specific application and target.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound’s structural analogs share core heterocyclic frameworks but differ in substituents, saturation, or functional groups. Below is a detailed comparison based on synthesis, physicochemical properties, and reactivity:
2.1. Core Structural Analog: (4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)ketone
- Structure : Replaces the hydroxymethyl group with a ketone.
- Synthesis : Prepared via Friedel-Crafts acylation instead of alcohol formation.
- Reactivity: The ketone derivative exhibits higher electrophilicity, enabling nucleophilic additions, whereas the methanol analog undergoes oxidation or esterification .
- Applications: The ketone is less polar (logP ≈ 1.8) compared to the methanol derivative (logP ≈ 0.9), affecting bioavailability .
2.2. Pyrazole-Dihydrofuran Hybrids with Tetrazole Substituents
- Example : Compound 4b (Ibarra et al., 2021) incorporates a tetrazole ring and coumarin moiety .
- Synthesis: Requires hydrazine hydrate and phenylhydrazine for tetrazole formation, unlike the simpler methanol derivative.
- Thermal Stability: The tetrazole hybrid decomposes at 220°C, whereas "(4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)methanol" is stable up to 180°C .
2.3. Saturated vs. Unsaturated Furan Derivatives
- Comparison with Furan-2-yl-pyrazole Methanol: Aromaticity: The unsaturated furan analog has stronger π-conjugation, leading to a redshifted UV-Vis absorption (λmax = 290 nm vs. 265 nm for the dihydrofuran derivative). Reactivity: The dihydrofuran’s partial saturation reduces susceptibility to electrophilic substitution but enhances hydrogenation reactivity.
2.4. Data Table: Key Properties of Selected Analogs
Biological Activity
(4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)methanol, with the CAS number 1933589-19-5, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies.
- Molecular Formula : C₈H₁₀N₂O₂
- Molecular Weight : 166.18 g/mol
- Structure : The compound features a dihydrofuran moiety linked to a pyrazole ring, which is known for various biological activities.
Synthesis
The synthesis of (4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)methanol can be achieved through several methods involving the reaction of appropriate precursors under controlled conditions. The reaction typically involves the use of solvents like ethanol and may require specific catalysts to enhance yield and selectivity.
Antitumor Activity
Recent studies have highlighted the antitumor potential of pyrazole derivatives, including (4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)methanol. Pyrazole compounds have shown significant inhibitory effects on various cancer cell lines by targeting critical pathways involved in tumor growth. For instance, they have been reported to inhibit BRAF(V600E) and EGFR pathways, which are crucial in melanoma and lung cancer respectively .
Anti-inflammatory Properties
Research indicates that pyrazole derivatives possess anti-inflammatory properties. They can inhibit the production of pro-inflammatory cytokines such as TNF-α and nitric oxide (NO), which are involved in inflammatory responses . This suggests that (4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)methanol could be beneficial in treating inflammatory diseases.
Antimicrobial Activity
Studies have also demonstrated the antimicrobial efficacy of pyrazole derivatives against various pathogens. For example, certain derivatives have shown activity against fungi such as Fusarium oxysporum and Colletotrichum mandshurica, indicating that (4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)methanol may possess similar properties .
Case Study 1: Antitumor Efficacy
A study evaluated the antitumor activity of a series of pyrazole derivatives, including those structurally related to (4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)methanol. Results showed that these compounds inhibited cell proliferation in human cancer cell lines by inducing apoptosis and disrupting cell cycle progression .
Case Study 2: Anti-inflammatory Mechanism
In another investigation, a derivative similar to (4,5-Dihydrofuran-2-yl)(1H-pyrazol-4-yl)methanol was tested for its ability to modulate inflammatory responses in vitro. The results indicated a significant reduction in LPS-induced NO production, suggesting a mechanism by which these compounds may alleviate inflammation .
Comparative Analysis of Biological Activities
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
